Cas no 1246396-45-1 (6,9-Diazaspiro[4.5]decan-7-one)

• Product Name: 6,9-Diazaspiro[4.5]decan-7-one
• CAS No: 1246396-45-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1103013
• PubChem ID: 58044720
• Update Time: 2025-05-24

6,9-Diazaspiro[4.5]decan-7-one Chemical and Physical Properties

Names and Identifiers

• 6,9-Diazaspiro[4.5]decan-7-one
• 1246396-45-1
• DA-13683
• EN300-7700728
• AB72068
• SCHEMBL10153086
• CS-0261078
• Z1255430468

• Inchi： 1S/C8H14N2O/c11-7-5-9-6-8(10-7)3-1-2-4-8/h9H,1-6H2,(H,10,11)
• InChI Key： VFJZRCKRTHTEAR-UHFFFAOYSA-N
• SMILES： O=C1CNCC2(CCCC2)N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6,9-Diazaspiro[4.5]decan-7-one

Comprehensive Overview of 6,9-Diazaspiro[4.5]decan-7-one (CAS No. 1246396-45-1): Properties, Applications, and Research Insights

6,9-Diazaspiro[4.5]decan-7-one (CAS No. 1246396-45-1) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and diazaspiro core make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its ability to modulate biological targets with high specificity.

The compound's molecular formula and structural features contribute to its versatility in synthetic chemistry. Its spiro[4.5]decane backbone provides rigidity, while the diazaspiro moiety introduces functional diversity, enabling interactions with proteins and receptors. This balance of stability and reactivity makes 6,9-Diazaspiro[4.5]decan-7-one a promising candidate for medicinal chemistry optimization and high-throughput screening.

Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in biomedical research. For instance, derivatives of this compound have shown potential in targeting alpha-synuclein aggregation, a key factor in Parkinson's disease. Additionally, its pharmacokinetic properties are being investigated to improve blood-brain barrier permeability, a critical challenge in CNS drug development.

From a synthetic perspective, 6,9-Diazaspiro[4.5]decan-7-one serves as a building block for complex molecules. Chemists leverage its nitrogen-rich structure to design covalent inhibitors and allosteric modulators. The compound's CAS No. 1246396-45-1 is frequently cited in patents related to kinase inhibitors and GPCR ligands, reflecting its industrial importance.

Environmental and green chemistry applications are also emerging. Researchers are optimizing sustainable synthesis routes for this compound to reduce waste and energy consumption. Such efforts align with global trends toward eco-friendly pharmaceutical production, a priority for regulatory agencies and manufacturers alike.

In summary, 6,9-Diazaspiro[4.5]decan-7-one (CAS No. 1246396-45-1) represents a multifaceted tool for modern science. Its applications span drug discovery, chemical biology, and material science, driven by its adaptable architecture. As research progresses, this compound is poised to play a pivotal role in solving unmet medical and industrial needs.